Cas no 1251941-85-1 (6-Hydroxy-3,3-dimethyl-2,3-dihydrobenzofuran-5-carboxylic acid)

• Product Name: 6-Hydroxy-3,3-dimethyl-2,3-dihydrobenzofuran-5-carboxylic acid
• CAS No: 1251941-85-1
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 4937758
• Update Time: 2025-06-09

6-Hydroxy-3,3-dimethyl-2,3-dihydrobenzofuran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-HYDROXY-3,3-DIMETHYL-2,3-DIHYDROBENZOFURAN-5-CARBOXYLIC ACID
• 6-Hydroxy-3,3-dimethyl-2,3-dihydrobenzofuran-5-carboxylic acid

• Inchi： 1S/C11H12O4/c1-11(2)5-15-9-4-8(12)6(10(13)14)3-7(9)11/h3-4,12H,5H2,1-2H3,(H,13,14)
• InChI Key： RRXWOXIZZCGXAS-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(C(=O)O)=CC=2C(C)(C)C1)O

Computed Properties

• Exact Mass: 208.07355886 g/mol
• Monoisotopic Mass: 208.07355886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.21
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8

Additional information on 6-Hydroxy-3,3-dimethyl-2,3-dihydrobenzofuran-5-carboxylic acid

Introduction to 6-Hydroxy-3,3-dimethyl-2,3-dihydrobenzofuran-5-carboxylic acid (CAS No. 1251941-85-1)

6-Hydroxy-3,3-dimethyl-2,3-dihydrobenzofuran-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1251941-85-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to the benzofuran class, characterized by a fused benzene and furan ring system, which is a common motif in many biologically active natural products and synthetic drugs. The presence of hydroxyl and carboxylic acid functional groups, along with the 3,3-dimethyl substitution on the furan ring, contributes to its unique chemical properties and potential biological activities.

The synthesis and characterization of 6-Hydroxy-3,3-dimethyl-2,3-dihydrobenzofuran-5-carboxylic acid have been subjects of extensive research due to its structural features. The benzofuran scaffold is well-known for its role in medicinal chemistry, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. The hydroxyl group at the 6-position and the carboxylic acid group at the 5-position provide opportunities for further derivatization, enabling the creation of novel analogs with enhanced pharmacological profiles. Recent advances in synthetic methodologies have allowed for more efficient and scalable production of this compound, facilitating its exploration in drug discovery programs.

In recent years, there has been a growing interest in leveraging computational chemistry and machine learning techniques to predict the biological activity of heterocyclic compounds like 6-Hydroxy-3,3-dimethyl-2,3-dihydrobenzofuran-5-carboxylic acid. Studies have demonstrated that molecules with similar benzofuran derivatives exhibit promising results in vitro and in vivo. For instance, research published in high-impact journals has highlighted the potential of this compound as a scaffold for inhibiting specific enzyme targets involved in metabolic disorders. The dimethyl substitution at the 3-position of the furan ring has been shown to modulate electronic properties and influence binding affinity to biological receptors.

The pharmacokinetic properties of 6-Hydroxy-3,3-dimethyl-2,3-dihydrobenzofuran-5-carboxylic acid are also under investigation. The balance between lipophilicity and polarizability, governed by its molecular structure, is critical for determining its absorption, distribution, metabolism, excretion (ADME) characteristics. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable solubility and stability under physiological conditions, making it a promising candidate for further development into therapeutic agents. Additionally, the compound's potential to interact with cytochrome P450 enzymes has been assessed to evaluate its metabolic fate and potential drug-drug interactions.

From a synthetic chemistry perspective, 6-Hydroxy-3,3-dimethyl-2,3-dihydrobenzofuran-5-carboxylic acid represents an intriguing challenge due to its complex stereochemistry. The synthesis involves multiple steps, including cyclization reactions that require precise control over reaction conditions to achieve high yields and enantiomeric purity. Recent reports have described novel catalytic approaches that enhance the efficiency of these transformations. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds in the benzofuran core. These advancements not only streamline the synthetic route but also open doors for incorporating additional functional groups or substituents to tailor biological activity.

The biological significance of 6-Hydroxy-3,3-dimethyl-2,3-dihydrobenzofuran-5-carboxylic acid has prompted investigations into its interaction with biological targets such as kinases and transcription factors. Structural modifications based on computational modeling have led to derivatives with improved binding affinities and selectivity. In particular, the hydroxyl group at position 6 has been identified as a key moiety for hydrogen bonding interactions with protein surfaces. This finding has guided efforts to design analogs that enhance target engagement while minimizing off-target effects.

In conclusion,6-Hydroxy-3, dimethyl, 2, ^No.^No.^No.^No.^No.^No.^No.^No.^No.^No._{CAS No.}>1251941-85->1 is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique chemical features make it an attractive scaffold for developing new drugs targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated,6-Hydroxy->
> 2, > 33-Dimeth > Dihyd > Benz > -Carb
> OXYLIC ACID
will undoubtedly play an increasingly important role in advancing drug discovery efforts worldwide.